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Compound Name: (S)-3'-hydroxy Blebbistatin

Cat. No.: B10788426

Get Quote

Executive Summary
(S)-3'-hydroxy Blebbistatin (S-3'-HB) represents a critical evolution in the pharmacological

targeting of Myosin II. While the parent compound, (S)-Blebbistatin, defined the field of

actomyosin inhibition, its utility has been historically compromised by poor water solubility (<10

µM), strong blue-light phototoxicity, and fluorescence interference.[1]

S-3'-HB retains the Class II Myosin isoform selectivity of the progenitor scaffold but introduces

a hydroxyl group at the 3' position of the D-ring. This structural modification confers a 30-fold

increase in water solubility and eliminates the fluorescent precipitates that plague high-content

screening, making it the superior choice for live-cell imaging and precise kinetic assays.

Molecular Profile & Mechanism[2]
Chemical Structure & Modification
The selectivity of Blebbistatin derivatives is governed by the tricyclic core which binds to the 40-

kDa cleft of the myosin motor domain.

Parent Scaffold: Binds to the ATPase intermediate state (ADP·Pi), preventing phosphate

release and locking the head in a low-actin-affinity state.
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3'-Hydroxy Modification: The addition of a polar hydroxyl group (-OH) to the D-ring does not

sterically hinder binding to the hydrophobic pocket of Class II myosins but significantly alters

the logP (partition coefficient), driving aqueous solubility.

Mechanism of Action
S-3'-HB acts as a non-competitive inhibitor of the Myosin II ATPase.

Binding Event: Enters the open 50-kDa cleft of the myosin head.

Allosteric Lock: Stabilizes the metastable ADP·Pi complex.

Functional Outcome: Prevents the lever arm swing (power stroke), effectively decoupling

ATP hydrolysis from mechanical force generation.
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Figure 1: Mechanism of Action. (S)-3'-HB intercepts the myosin ATPase cycle at the ADP·Pi

transition state, preventing the power stroke.

Selectivity Profile: Myosin Isoforms[1][3][4]
(S)-3'-hydroxy Blebbistatin is highly selective for Class II Myosins (Conventional Myosins)

and shows negligible activity against Class I, V, or X myosins. Its affinity profile mirrors the

parent compound but allows for higher effective concentrations due to improved solubility.

Isoform Inhibition Data
The following table summarizes the inhibitory potency (IC50) of the Blebbistatin scaffold across

relevant mammalian isoforms.
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Target Isoform Tissue Origin IC50 (µM) Selectivity Note

Skeletal Muscle

Myosin II
Fast-twitch skeletal 0.5 – 2.0

Primary Target.

Highest affinity

inhibition.

Non-Muscle Myosin

IIA
Ubiquitous / Epithelial 2.0 – 5.0

Critical for cytokinesis

& cell migration

studies.

Non-Muscle Myosin

IIB
Neuronal / Cardiac 2.0 – 5.0

Involved in neurite

outgrowth.

Cardiac Myosin II Ventricular muscle 2.0 – 8.0

Moderate affinity;

caution in cardiac

toxicity models.

Smooth Muscle

Myosin
Vascular / Gut 40 – 80

Low Affinity. Requires

high concentrations

for inhibition.

Myosin V / X Intracellular transport > 100 No Inhibition.

Critical Insight: While S-3'-HB is a pan-Class II inhibitor, it exhibits a functional "window" of

selectivity. At 5–10 µM, it potently inhibits Skeletal and Non-Muscle Myosin II (A/B) while leaving

Smooth Muscle Myosin largely active.

Advantages Over Progenitors
The primary reason to select (S)-3'-HB over (S)-Blebbistatin is not a change in target

selectivity, but the validity of the data generated.
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Feature
(S)-Blebbistatin
(Parent)

(S)-3'-hydroxy
Blebbistatin

Impact on
Research

Solubility (Aq) Poor (< 10 µM) High (~300 µM)

Prevents micro-

aggregates that cause

false positives.

Fluorescence High (Green/Blue) Negligible

Allows use in

GFP/DAPI imaging

channels.

Phototoxicity
High (Blue light

induced)
Reduced

Essential for live-cell

timelapse microscopy.

Stereochemistry Mixed or (S) Pure (S)

(R)-enantiomer is

inactive; purity

ensures potency.

Experimental Protocols
Reconstitution & Storage

Solvent: Dimethyl sulfoxide (DMSO).[2]

Stock Concentration: Prepare at 10 mM or 50 mM (due to high solubility).

Storage: Aliquot into light-proof tubes (amber) and store at -20°C. Avoid repeated freeze-

thaw cycles.

Working Solution: Dilute directly into culture media or assay buffer. Unlike parent

Blebbistatin, a pre-dilution step to avoid precipitation is rarely necessary.

In Vitro ATPase Assay (Selectivity Validation)
To verify isoform selectivity in your specific system, use the following NADH-coupled ATPase

workflow.

Reagents:

Purified Myosin Isoform (Skeletal, Cardiac, or Non-muscle).[3][4][5]
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Pyruvate Kinase / Lactate Dehydrogenase (PK/LDH) mix.

Phosphoenolpyruvate (PEP).

ATP & NADH.[3]

Protocol:

Preparation: Mix Myosin (20-50 nM final) in Assay Buffer (20 mM MOPS, 50 mM KCl, 5 mM

MgCl2, pH 7.0).

Inhibitor Titration: Add (S)-3'-HB in a dose-response series (0.1 µM to 100 µM). Include a

DMSO-only control (0%).

Activation: Add Actin filaments (10-50 µM) to stimulate ATPase activity.

Reaction Start: Add ATP (1 mM) and NADH/PK/LDH regeneration system.

Measurement: Monitor absorbance decrease at 340 nm (NADH oxidation) continuously for

10 minutes at 25°C.

Analysis: Plot Rate (slope) vs. Log[Inhibitor]. Fit to a 4-parameter logistic equation to

determine IC50.

Gliding Motility Assay (Functional Validation)
This assay confirms the mechanical inhibition of the motor.

Surface Coating: Immobilize Myosin via anti-tail antibodies or nitrocellulose coating on a

coverslip.

Blocking: Block surface with BSA (1 mg/mL) to prevent non-specific actin binding.

Motility Buffer: Add fluorescently labeled F-Actin (Phalloidin-stabilized) + ATP + Oxygen

Scavenging System.

Treatment: Perfuse (S)-3'-HB at 2x IC50 (e.g., 10 µM).

Observation: Use TIRF microscopy.
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Control: Filaments glide smoothly.

(S)-3'-HB: Filaments bind but cease translocation immediately.

Decision Logic: When to Use (S)-3'-HB
Use the following logic flow to determine if (S)-3'-HB is the correct reagent for your study.
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Figure 2: Selection Logic. (S)-3'-HB is the preferred reagent for high-concentration needs and

fluorescence microscopy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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